Cas no 1446408-58-7 (7-Bromo-2-chloro-5H-pyrrolo[2,3-b]pyrazine)

7-Bromo-2-chloro-5H-pyrrolo[2,3-b]pyrazine structure
1446408-58-7 structure
Product Name:7-Bromo-2-chloro-5H-pyrrolo[2,3-b]pyrazine
CAS No:1446408-58-7
MF:C6H3BrClN3
MW:232.465118646622
CID:4780233
Update Time:2023-08-17

7-Bromo-2-chloro-5H-pyrrolo[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-2-chloro-5H-pyrrolo[2,3-b]pyrazine
    • Clc1cnc2[nH]cc(Br)c2n1
    • Inchi: 1S/C6H3BrClN3/c7-3-1-9-6-5(3)11-4(8)2-10-6/h1-2H,(H,9,10)
    • InChI Key: NUOGOLPRLMQFBU-UHFFFAOYSA-N
    • SMILES: BrC1=CNC2C1=NC(=CN=2)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • XLogP3: 2
  • Topological Polar Surface Area: 41.6

7-Bromo-2-chloro-5H-pyrrolo[2,3-b]pyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FD01085-5g
7-bromo-2-chloro-5H-pyrrolo[2,3-b]pyrazine
1446408-58-7 95%
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$2685 2023-09-07
Alichem
A099002643-5g
7-Bromo-2-chloro-5H-pyrrolo[2,3-b]pyrazine
1446408-58-7 95%
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2,508.48 USD 2021-05-31
Alichem
A099002643-10g
7-Bromo-2-chloro-5H-pyrrolo[2,3-b]pyrazine
1446408-58-7 95%
10g
3,752.00 USD 2021-05-31
Alichem
A099002643-25g
7-Bromo-2-chloro-5H-pyrrolo[2,3-b]pyrazine
1446408-58-7 95%
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7,102.00 USD 2021-05-31
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